Methyl 1-formyl-4,4-dimethylcyclohexane-1-carboxylate

• CAS No.: 828271-19-8
• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: methyl 1-formyl-4,4-dimethylcyclohexane-1-carboxylate
• InChI: InChI=1S/C11H18O3/c1-10(2)4-6-11(8-12,7-5-10)9(13)14-3/h8H,4-7H2,1-3H3
• InChI Key: ZAOZXQUHLZGDSN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)(C=O)C(=O)OC)C

Description

Methyl 1-formyl-4,4-dimethylcyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of dimethyl 4,4-dimethyl-cyclohexane-1,1-dicarboxylate (5.23 g, 22.9 mmol) in diethyl ether (250 mL) at −78° C. under a nitrogen atmosphere was added diisobutylaluminum hydride (1.5M in toluene, 30.6 mL, 45.9 mmol) dropwise. After 2.5 h, the reaction mixture was quenched with a mixture of methanol (75 mL) and water (75 mL). The mixture was filtered through Celite@ and the aqueous phase was extracted with diethyl ether (100 mL×5), was dried (MgSO4) and was evaporated in vacuo to yield the title compound which was used without further purification. MH+199.